Cas no 2138029-01-1 (1-(Benzylamino)-4,6-dimethylheptan-2-one)

• Product Name: 1-(Benzylamino)-4,6-dimethylheptan-2-one
• CAS No: 2138029-01-1
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 6445220
• PubChem ID: 165842631
• Update Time: 2025-06-09

1-(Benzylamino)-4,6-dimethylheptan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(benzylamino)-4,6-dimethylheptan-2-one
• 2138029-01-1
• EN300-798304
• 1-(Benzylamino)-4,6-dimethylheptan-2-one

• Inchi： 1S/C16H25NO/c1-13(2)9-14(3)10-16(18)12-17-11-15-7-5-4-6-8-15/h4-8,13-14,17H,9-12H2,1-3H3
• InChI Key： UYMHYDBNFZNCMR-UHFFFAOYSA-N
• SMILES： O=C(CNCC1C=CC=CC=1)CC(C)CC(C)C

Computed Properties

• Exact Mass: 247.193614421g/mol
• Monoisotopic Mass: 247.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Benzylamino)-4,6-dimethylheptan-2-one

Introduction to 1-(Benzylamino)-4,6-dimethylheptan-2-one (CAS No. 2138029-01-1)

1-(Benzylamino)-4,6-dimethylheptan-2-one, with the CAS number 2138029-01-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a benzylamino group and two methyl substituents on a heptanone backbone. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 1-(Benzylamino)-4,6-dimethylheptan-2-one is C₁₅H₂₅NO, and its molecular weight is approximately 235.37 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of benzylamine with an appropriate ketone precursor. The resulting product is a colorless to pale yellow liquid with a characteristic odor. Its solubility in common organic solvents such as ethanol, acetone, and dichloromethane makes it easy to handle and process in laboratory settings.

In the context of pharmaceutical research, 1-(Benzylamino)-4,6-dimethylheptan-2-one has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activity, particularly its interactions with specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits selective inhibition of certain kinases involved in cancer cell proliferation. This finding suggests that 1-(Benzylamino)-4,6-dimethylheptan-2-one could be further optimized to develop novel anticancer agents.

Beyond its potential in cancer therapy, 1-(Benzylamino)-4,6-dimethylheptan-2-one has also been investigated for its anti-inflammatory properties. In vitro experiments have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These results indicate that the compound may have therapeutic applications in inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In materials science, the unique properties of 1-(Benzylamino)-4,6-dimethylheptan-2-one have led to its exploration as a functional material. Its ability to form stable complexes with metal ions has been exploited in the development of new catalysts for various chemical reactions. Additionally, the compound's amphiphilic nature makes it suitable for use as a surfactant or emulsifier in formulations for personal care products and industrial applications.

The safety profile of 1-(Benzylamino)-4,6-dimethylheptan-2-one is an important consideration for its practical use. Toxicological studies have shown that it has low acute toxicity when administered orally or dermally. However, like many organic compounds, it should be handled with appropriate precautions to avoid prolonged exposure and inhalation. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe use in laboratory and industrial settings.

In conclusion, 1-(Benzylamino)-4,6-dimethylheptan-2-one (CAS No. 2138029-01-1) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Ongoing research continues to uncover new properties and uses for this compound, highlighting its significance in modern scientific endeavors. As more studies are conducted and new findings are reported, the future prospects for 1-(Benzylamino)-4,6-dimethylheptan-2-one are promising.